2-Oxo-3-phosphonatopropanoate

• Molecular Formula: C3H2O6P-3
• Molecular Weight: 165.02 g/mol
• SMILES: C(C(=O)C(=O)[O-])P(=O)([O-])[O-]
• InChI: InChI=1S/C3H5O6P/c4-2(3(5)6)1-10(7,8)9/h1H2,(H,5,6)(H2,7,8,9)/p-3
• InChIKey: CHDDAVCOAOFSLD-UHFFFAOYSA-K

Researchers studying PEP mutase or phosphonate biochemistry often face inactive substrates. 2-Oxo-3-phosphonatopropanoate (phosphonopyruvate) solves this with its unique C-P bond and enzyme-specific binding. - 35-fold higher PEP mutase affinity vs. PEP (Ki = 10 pM vs. 350 pM), enabling sub-nanomolar studies. - Sole substrate for phosphonopyruvate hydrolase; PEP and phosphate esters show zero activity. - Validated PPDK PEP-mimic (Ki = 3 µM) for crystallographic trapping.

Phosphonopyruvate Procurement Guide

2-Oxo-3-phosphonatopropanoate, also known as phosphonopyruvate (PPyr), is a 2-oxo monocarboxylic acid analog of pyruvate featuring a carbon-phosphorus bond at the 3-position [1]. It is not a standard biological metabolite but serves as a critical intermediate in phosphonate biosynthesis, specifically as the product of phosphoenolpyruvate (PEP) mutase and a substrate for phosphonopyruvate decarboxylase [2][3]. Its unique C-P bond, in contrast to the P-O-C linkage of phosphate esters, confers resistance to hydrolysis by typical phosphatases and phosphoryl transfer enzymes, making it a valuable mechanistic probe and a stable substrate analog for enzyme studies [4].

Phosphonate Intermediate Substrate for PEP mutase and phosphonopyruvate decarboxylase in biosynthesis studies

Stable C–P Probe Hydrolysis‑resistant C–P bond bypasses phosphatase degradation

Selective Enzyme Context Targeted tool for PEP mutase, PPH, and PPDK research models

• [1] PubChem. (2007). Compound Summary for CID 11072923: 2-oxo-3-phosphonopropanoate. National Center for Biotechnology Information. View Source
• [2] Seidel, H. M., & Knowles, J. R. (1994). Interaction of Inhibitors with Phosphoenolpyruvate Mutase: Implications for the Reaction Mechanism and the Nature of the Active Site. Biochemistry, 33(18), 5641–5646. View Source
• [3] BRENDA. (2020). EC 3.11.1.3: phosphonopyruvate hydrolase. BRAUNSCHWEIG Enzyme Database. View Source
• [4] Kim, A., et al. (2011). Divergence of chemical function in the alkaline phosphatase superfamily: structure and mechanism of the P-C bond cleaving enzyme phosphonoacetate hydrolase. Biochemistry, 50(17), 3481–3494. View Source

Why Phosphonopyruvate Substitution Fails

Simple in-class substitution of 2-oxo-3-phosphonatopropanoate (phosphonopyruvate) with its closest structural analogs—phosphoenolpyruvate (PEP), 3-phosphonopropionate, or sulfopyruvate—is invalidated by stark, enzyme-dependent variations in binding affinity that span orders of magnitude. By demonstrating the compound's unique quantitative profile, we show that its selection must be guided by specific application requirements, not generic structural similarity [1][2].

Structural analog binding may differ PEP and other in‑class compounds exhibit enzyme‑dependent affinity shifts; binding context may not transfer directly.

Absolute substrate specificity blocks interchange Phosphonopyruvate hydrolase activity is undetectable with phospho‑esters; generic analogs cannot substitute for PPH assays.

Enzyme‑mimic geometry is not conserved PPDK recognizes phosphonopyruvate as a PEP‑mimic; phospholactate and other analogs show divergent binding modes.

• [1] Herzberg, O., Chen, C. C., Liu, S., Tempczyk, A., Howard, A., Wei, M., Ye, D., & Dunaway-Mariano, D. (2002). Pyruvate site of pyruvate phosphate dikinase: crystal structure of the enzyme-phosphonopyruvate complex, and mutant analysis. Biochemistry, 41(3), 780–787. View Source
• [2] Seidel, H. M., & Knowles, J. R. (1994). Interaction of Inhibitors with Phosphoenolpyruvate Mutase. Biochemistry, 33(18), 5641–5646. View Source

Phosphonopyruvate vs. Analogs Evidence

PEP Mutase: Binding Affinity vs. PEP

In a direct head-to-head study on phosphoenolpyruvate (PEP) mutase, phosphonopyruvate exhibited a competitive inhibition constant (Ki) of 10 pM, which is a 35-fold greater binding affinity compared to the enzyme's product PEP, which had a Ki of 350 pM [1]. This massive difference occurs despite their high structural similarity, demonstrating the enzyme's exquisite ability to discriminate the bridging oxygen of PEP from the bridging methylene group of phosphonopyruvate [1].

Binding Affinity

Head‑to‑head

Ki = 10 pM vs 350 pM

35‑fold lower Ki

Supports high‑affinity probe for PEP mutase active site studies

Reported under PEP mutase assay conditions

Evidence Dimension	Competitive inhibition constant (Ki) against PEP mutase
Target Compound Data	Ki = 10 pM
Comparator Or Baseline	Phosphoenolpyruvate (PEP), Ki = 350 pM
Quantified Difference	35-fold lower Ki (higher affinity) for phosphonopyruvate
Conditions	PEP mutase from Tetrahymena pyriformis; pH 7.5; assayed in the direction of PEP synthesis

Why This Matters

This allows researchers to use the compound as a high-affinity probe for PEP mutase's active site, something its close analog PEP cannot provide, enabling mechanistic studies at sub-nanomolar concentrations.

• [1] Seidel, H. M., & Knowles, J. R. (1994). Biochemistry, 33(18), 5641–5646. View Source

Phosphonopyruvate Hydrolase Specificity

Phosphonopyruvate is the sole known substrate for the enzyme phosphonopyruvate hydrolase (PPH) [1]. A definitive substrate specificity study demonstrated that PPH is 'not active towards phosphoenolpyruvate, glycerophosphate, phospho-L-serine or phosphoglycolic acid' [1]. This absolute specificity is a key differentiator from all other phospho-compounds. As a substrate, the enzyme has a Km of 5 ± 1 µM and a kcat of 105 ± 2 s⁻¹, indicating high catalytic efficiency [2].

Substrate Specificity

Head‑to‑head

Active (Km 5 µM) vs. No activity detected

Absolute substrate selectivity

Unique substrate for phosphonopyruvate hydrolase; no generic alternative

Specificity confirmed against PEP, phosphoglycerate, phospho‑L‑serine

Evidence Dimension	Substrate specificity for phosphonopyruvate hydrolase
Target Compound Data	Active: Km = 5 ± 1 µM, kcat = 105 ± 2 s⁻¹
Comparator Or Baseline	PEP, glycerophosphate, phospho-L-serine, phosphoglycolic acid: No activity detected
Quantified Difference	Absolute (active vs. inactive); target is the only substrate
Conditions	Phosphonopyruvate hydrolase from Variovorax sp. Pal2; pH 7.5

Why This Matters

Any study or assay involving PPH activity is impossible without this specific compound; no generic in-class alternative can serve as a substrate, making it non-substitutable for this application.

• [1] PubChem. (2017). Phosphonopyruvate hydrolase (Variovorax sp. Pal2). National Center for Biotechnology Information. View Source
• [2] Chen, C. C., et al. (2006). Structure and kinetics of phosphonopyruvate hydrolase from Variovorax sp. Pal2. The EMBO Journal, 25(19), 4512-4522. View Source

PPDK Inhibition vs. Phospholactate

Phosphonopyruvate inhibits pyruvate phosphate dikinase (PPDK) with a Ki of 3 µM, binding in the enzyme's central channel in a mode that closely mimics PEP binding [1]. In contrast, phospholactate, another analog that binds to the related enzyme pyruvate kinase, represents a different interaction mode [1]. The crystal structure of the enzyme-phosphonopyruvate complex reveals it is a true substrate-mimic, allowing detailed structural analysis of the catalytic apparatus [1].

PPDK Inhibition

Cross‑study comparable

Ki = 3 µM; binds as PEP‑mimic

Structurally validated at 2.2 Å

Structurally validated probe for PPDK catalytic mechanism

Binding mode confirmed in PPDK‑phosphonopyruvate crystal complex

Evidence Dimension	Inhibition constant (Ki) and binding mode for PPDK
Target Compound Data	Ki = 3 µM; binds as a PEP-mimic in the enzyme's active site
Comparator Or Baseline	Phospholactate (binds to pyruvate kinase, not PPDK); PEP is the natural substrate
Quantified Difference	Ki = 3 µM for PPDK; binding mode validated by 2.2 Å crystal structure
Conditions	PPDK from Clostridium symbiosum; presence of Mg²⁺; structure at 2.2 Å resolution

Why This Matters

The structurally validated binding mode makes phosphonopyruvate a superior tool for studying PPDK mechanism compared to other PEP analogs that may not co-crystallize or bind in a physiologically relevant orientation.

• [1] Herzberg, O., et al. (2002). Biochemistry, 41(3), 780–787. View Source

Phosphonopyruvate Application Scenarios

PEP Mutase Active Site Probe

The 35-fold higher binding affinity of phosphonopyruvate (Ki = 10 pM) compared to PEP (Ki = 350 pM) for PEP mutase makes it the superior choice for crystallographic trapping of the enzyme-substrate complex and for detailed thermodynamic binding studies. Its picomolar affinity allows experiments at very low concentrations, minimizing non-specific interactions [1].

Phosphonopyruvate Hydrolase Assays

As the only known substrate for phosphonopyruvate hydrolase, this compound is mandatory for any research involving this enzyme's activity, screening for inhibitors, or studying C-P bond cleavage mechanisms. Phosphoenolpyruvate, phosphoglycerate, and other phosphate esters show zero activity, making them useless for this application [1].

PPDK Crystallography & Kinetics

With a validated crystal structure showing the compound bound as a true PEP-mimic in PPDK, it is the preferred tool for structural biology studies of this enzyme family. The 3 µM Ki allows it to saturate the active site without the rapid turnover that occurs with the natural substrate, facilitating trapping for X-ray crystallography and detailed kinetic analysis [1].

Application

Selection Property

Validation Focus

PEP mutase active site studies

Reported high‑affinity probe

Crystallographic trapping and binding affinity review

Phosphonopyruvate hydrolase research

Absolute substrate specificity

Enzyme activity and inhibitor screening validation

PPDK structural biology

Structurally resolved PEP‑mimic

Crystallographic complex and kinetic profiling review

• [1] Herzberg, O., et al. (2002). Biochemistry, 41(3), 780–787. View Source
• [2] Seidel, H. M., & Knowles, J. R. (1994). Biochemistry, 33(18), 5641–5646. View Source